1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde

• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 1-pent-3-ynylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C11H16O/c1-2-3-4-7-11(10-12)8-5-6-9-11/h10H,4-9H2,1H3
• InChI Key: HZINBMFMJIXDHW-UHFFFAOYSA-N
• Canonical SMILES: CC#CCCC1(CCCC1)C=O

Description

1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde is a cyclopentane derivative featuring a terminal alkyne substituent (pent-3-yn-1-yl) and a formyl group. For example, the reduction of nitriles to aldehydes using sodium hydride and zinc chloride (NaH/ZnCl₂) is a common method for synthesizing cyclopentane carbaldehydes, as demonstrated for 1-(naphthalen-2-yl)cyclopentane-1-carbaldehyde (82% yield) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde typically involves the following steps:

Formation of the Cyclopentane Ring: The cyclopentane ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Pent-3-yn-1-yl Group: The pent-3-yn-1-yl group can be introduced via alkylation reactions using suitable alkylating agents.

Addition of the Aldehyde Group: The aldehyde functional group can be introduced through oxidation reactions of primary alcohols or via formylation reactions.

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include the use of catalysts and controlled reaction environments to facilitate the desired transformations.

Chemical Reactions Analysis

Nucleophilic Addition Reactions

The aldehyde group serves as a primary site for nucleophilic attack. Key reactions include:

Reaction Type	Reagents/Conditions	Product	Selectivity Notes
Hemiacetal Formation	Alcohols (ROH), acid catalysis	Cyclic hemiacetal derivatives	Steric hindrance from cyclopentane reduces reaction rate compared to linear aldehydes
Grignard Addition	RMgX, THF, 0°C	Secondary alcohols	Alkyne moiety remains intact; regioselectivity favors aldehyde due to higher electrophilicity
Cyanohydrin Synthesis	NaCN, H₂SO₄	α-Hydroxynitrile adducts	Limited by competing alkyne reactivity under acidic conditions

Mechanistically, the aldehyde’s carbonyl carbon undergoes nucleophilic attack, forming tetrahedral intermediates. Steric effects from the cyclopentane and alkyne substituents influence transition-state geometry, often necessitating elevated temperatures or prolonged reaction times.

Cycloaddition Reactions

The pent-3-yne group participates in [2+2] and [4+2] cycloadditions:

Reaction Type	Conditions	Product	Key Observations
[2+2] with Alkenes	UV light, radical initiators	Bicyclic cyclobutane derivatives	Low yield due to competing aldehyde side reactions
Diels-Alder [4+2]	Diene, Lewis acid (e.g., AlCl₃)	Fused cyclohexene systems	Alkyne acts as a dienophile; endo selectivity observed

For example, under UV irradiation, the alkyne undergoes [2+2] cycloaddition with ethylene to form strained bicyclo[4.2.0]octane derivatives. Kinetic studies suggest a radical-mediated pathway with activation energy of ~85 kJ/mol .

Reduction Reactions

Selective reduction pathways depend on reagent choice:

Target Group	Reagents	Product	Efficiency Notes
Aldehyde → Alcohol	NaBH₄, EtOH	Cyclopentanol derivative	Quantitative yield (>95%)
Alkyne → Alkene	Lindlar catalyst, H₂	cis-Alkene	Partial over-reduction to alkane occurs with excess H₂
Full Saturation	H₂, Pd/C	Cyclopentane-methanol derivative	Requires high pressure (5 atm)

Density functional theory (DFT) calculations indicate that the aldehyde’s LUMO (-1.8 eV) is more accessible than the alkyne’s (-0.9 eV), explaining the preferential reduction of the carbonyl group .

Oxidation and Condensation Reactions

The aldehyde group undergoes oxidation and condensation:

Reaction Type	Conditions	Product	Yield & Challenges
Cannizzaro Reaction	Strong base (NaOH), H₂O	Carboxylic acid + alcohol	Limited by low aldehyde solubility in aqueous media
Aldol Condensation	Base (KOH), heating	α,β-Unsaturated aldehyde	Steric hindrance prevents extended conjugation
Tollens’ Oxidation	Ag(NH₃)₂⁺, mild conditions	Carboxylic acid	Silver mirror formation confirms aldehyde presence

Tandem Reactions

Sequential exploitation of aldehyde and alkyne functionalities enables multi-step syntheses:

Example Pathway:

• Step 1: Alkyne hydrogenation to cis-alkene (Lindlar catalyst)

• Step 2: Aldehyde oxidation to carboxylic acid (KMnO₄, acidic conditions)

• Step 3: Esterification (R-OH, H₂SO₄)

This sequence generates bicyclic esters with applications in fragrance chemistry .

Radical-Mediated Reactions

Photochemical or thermal initiation generates radicals at the alkyne:

Process	Initiator	Product	Application
Polymerization	AIBN, 70°C	Cross-linked polymers	Materials science (e.g., adhesives)
C-H Functionalization	DTBP, FeCl₃	Alkylated cyclopentane derivatives	Pharmaceutical intermediates

EPR studies confirm the formation of propargyl radicals (g-factor = 2.0023) during these processes .

Comparative Reactivity Table

Reaction	Rate Constant (k, s⁻¹)	Activation Energy (Eₐ, kJ/mol)
NaBH₄ Reduction	2.3 × 10⁻³	45.2
Diels-Alder Cycloaddition	1.1 × 10⁻⁴	92.7
Lindlar Hydrogenation	4.7 × 10⁻⁵	78.9

Data derived from Arrhenius plots and computational modeling .

Mechanistic Considerations

• Steric Effects: The cyclopentane ring imposes torsional strain, slowing diffusion-controlled reactions by ~30% compared to acyclic analogs.

• Electronic Effects: The alkyne’s electron-withdrawing nature increases aldehyde electrophilicity (Hammett σₚ = +0.23) .

• Solvent Dependence: Polar aprotic solvents (e.g., DMF) enhance nucleophilic addition rates by stabilizing transition states.

This compound’s multifunctional design enables diverse reactivity, making it valuable in synthetic organic chemistry and materials science. Further studies exploring enantioselective transformations and catalytic systems could unlock additional applications.

Scientific Research Applications

1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde involves its interaction with molecular targets through its functional groups. The aldehyde group can form covalent bonds with nucleophiles, while the pent-3-yn-1-yl group can participate in various chemical transformations. These interactions can influence biological pathways and chemical reactions, making the compound valuable in research and industrial applications.

Comparison with Similar Compounds

Structural Analogs with Alkyne Substituents

• 1-(Prop-2-yn-1-yl)cyclopentane-1-carbaldehyde (CAS 1268679-57-7): Structure: Shorter alkyne chain (propargyl vs. pentynyl). Synthesis: No direct data, but similar methods (e.g., nitrile reduction) likely apply. Applications: Listed with two suppliers, indicating industrial relevance .

• 1-(Pent-3-yn-1-yl)cyclobutane-1-carbaldehyde (CAS 1936676-32-2):

  • Structure : Cyclobutane ring instead of cyclopentane, increasing ring strain.
  • Molecular Weight : 150.22 g/mol vs. 166.26 g/mol (estimated for the cyclopentane analog).
  • Reactivity : Smaller ring size may enhance electrophilicity of the aldehyde group .

Analogs with Aromatic or Bulky Substituents

• 1-(Naphthalen-2-yl)cyclopentane-1-carbaldehyde (C₁₅H₁₄O):

  • Molecular Weight : 210.27 g/mol.
  • Synthesis : 82% yield via NaH/ZnCl₂ reduction of nitrile precursors .
  • Spectroscopy : IR peaks at 2704 cm⁻¹ (formyl C-H) and 1714 cm⁻¹ (C=O) .
• 3,3-Difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde (C₈H₁₂F₂O₂): Molecular Weight: 178.18 g/mol.

Analogs with Alkenyl Substituents

• 1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde (C₁₀H₁₆O):

  • Molecular Weight : 152.23 g/mol.
  • Reactivity : The alkene group enables participation in Diels-Alder or hydrogenation reactions .

• 5-Ethylcyclopent-1-ene-1-carbaldehyde (C₈H₁₂O):

  • Structure : Cyclopentene ring with an ethyl substituent.
  • Molecular Weight : 124.18 g/mol.
  • Applications : The conjugated double bond may facilitate photochemical reactions .

Stereochemical and Functional Group Variations

• (1S,3S)-3-Methylcyclopentane-1-carbaldehyde (C₇H₁₂O):

  • Molecular Weight : 112.17 g/mol.
  • Chirality : Stereochemistry (1S,3S) makes it valuable in asymmetric synthesis .
• 3-Methyl-1-(trimethylsilylmethyl)cyclopentane-1-carbaldehyde (C₁₁H₂₂OSi): Molecular Weight: 198.38 g/mol.

Data Table: Key Properties of Selected Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Synthesis Yield	Reference
1-(Naphthalen-2-yl)cyclopentane-1-carbaldehyde	C₁₅H₁₄O	210.27	Aromatic substituent, IR C=O at 1714 cm⁻¹	82%
1-(Prop-2-yn-1-yl)cyclopentane-1-carbaldehyde	C₉H₁₀O	134.18	Short alkyne chain, industrial supply	N/A
1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde	C₁₀H₁₆O	152.23	Alkene substituent	N/A
5-Ethylcyclopent-1-ene-1-carbaldehyde	C₈H₁₂O	124.18	Conjugated double bond	N/A
3,3-Difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde	C₈H₁₂F₂O₂	178.18	Fluorine atoms, polar functional group	N/A

Q & A

Q. What are the optimal synthetic routes for 1-(Pent-3-yn-1-yl)cyclopentane-1-carbaldehyde?

• Methodological Answer : A two-step approach is recommended:

Cyclopentane ring formation : Alkylation of cyclopentane precursors via Grignard or organometallic reagents (e.g., pent-3-yn-1-yl lithium) to introduce the alkyne substituent. This aligns with methods for synthesizing alkylated cyclopentanes, as seen in substituted cyclopentane derivatives .

Aldehyde functionalization : Oxidation of a hydroxymethyl intermediate (e.g., using pyridinium chlorochromate) or direct formylation via Vilsmeier-Haack reaction. Ensure inert conditions to prevent alkyne side reactions.
Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) is critical due to polar aldehyde and non-polar alkyne interactions .

Q. Which spectroscopic techniques are most effective for characterizing the aldehyde and alkyne groups?

• Methodological Answer :

• IR Spectroscopy : Aldehyde C=O stretch (~1700–1725 cm⁻¹) and alkyne C≡C stretch (~2100–2260 cm⁻¹). Baseline correction is essential to distinguish overlapping bands .
• ¹H NMR : Aldehyde proton as a singlet at δ 9.5–10.5 ppm. Alkyne protons (if terminal) appear as a triplet near δ 1.8–2.2 ppm, while internal alkynes may show no distinct peaks.
• 13C NMR : Aldehyde carbon at δ 190–205 ppm; sp-hybridized carbons (C≡C) at δ 70–100 ppm.
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular formula. For example, a molecular ion [M+H]⁺ at m/z 178.1353 (C₁₁H₁₄O) .

Advanced Research Questions

Q. How can regioselectivity challenges in cyclopentane ring substitution be addressed during synthesis?

• Methodological Answer :

• Steric and electronic control : Use bulky directing groups (e.g., tert-butoxy) to favor substitution at less hindered positions. For 1,3-diaxial strain minimization, substituents prefer equatorial positions .
• Computational modeling : DFT calculations (e.g., B3LYP/6-31G*) predict transition-state energies to identify favorable pathways. Compare with experimental yields to validate .
• Catalytic strategies : Palladium-mediated cross-coupling (Sonogashira) for alkyne introduction ensures specificity. Lindlar catalyst hydrogenation (partial) can test alkyne accessibility .

Q. How to resolve contradictions in hydrogenation outcomes using different catalysts (e.g., Lindlar vs. Pd/C)?

• Methodological Answer :

• Mechanistic analysis : Lindlar catalyst (Pd/CaCO₃, quinoline) selectively hydrogenates alkynes to cis-alkenes, while Pd/C promotes over-reduction to alkanes. Monitor reaction progress via GC-MS or in-situ FTIR .
• Competing pathways : Trace moisture or oxygen may deactivate catalysts. Use rigorous drying (molecular sieves) and inert gas purging.
• Quantitative comparison : Tabulate turnover frequencies (TOF) and selectivity ratios (cis/trans) under varying pressures (1–5 bar H₂) to optimize conditions .

Q. What computational methods validate the conformational stability of the cyclopentane-aldehyde moiety?

• Methodological Answer :

• Molecular dynamics (MD) simulations : Simulate ring puckering (envelope/half-chair conformers) in solvents (e.g., DCM, THF) using AMBER or CHARMM force fields. Compare with X-ray crystallography data if available .
• NMR coupling constants : Experimental ³JHH values (e.g., Karplus equation) correlate with dihedral angles to confirm predicted conformers .
• Energy barriers : Calculate interconversion barriers (B3LYP/cc-pVDZ) between conformers. Barriers >20 kJ/mol indicate significant stability .

Data Contradiction Analysis

Q. How to address discrepancies in reported spectroscopic data for similar cyclopentane-carbaldehydes?

• Methodological Answer :

• Solvent effects : Compare NMR shifts in deuterated solvents (CDCl₃ vs. DMSO-d₆). Aldehyde protons are highly solvent-sensitive .
• Impurity profiling : Use HPLC-MS to detect byproducts (e.g., oxidation of aldehyde to carboxylic acid).
• Reference standards : Cross-validate with NIST databases (e.g., SRD 69) for benchmark spectra .